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Compound of Interest

Compound Name: Propylcyclohexane

Cat. No.: B167486

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides comprehensive safety and handling information for
propylcyclohexane, a flammable liquid commonly used in research and development settings.
Adherence to these guidelines is critical to ensure the safety of laboratory personnel and the
protection of the surrounding environment. This document outlines the substance's key
hazards, proper handling and storage procedures, personal protective equipment
requirements, and emergency response protocols.

Chemical and Physical Properties

Propylcyclohexane is a colorless, clear liquid. A summary of its key physical and chemical
properties is provided in the table below for easy reference. Understanding these properties is
fundamental to assessing and mitigating the risks associated with its handling.
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Property Value Source
Molecular Formula C9H18 [1]
Molecular Weight 126.24 g/mol [1]

Physical State

Liquid (at 20°C)

Appearance Colorless, clear liquid
Boiling Point 155-157°C
Melting/Freezing Point -95°C [2]

Flash Point

35°C (95°F) - closed cup

[3]4]

Autoignition Temperature

250°C (482°F)

[4]

Lower Flammability Limit

0.85% - 0.9%

[4]

Density

0.793 g/mL at 25°C

[2]

Vapor Pressure

1.2 kPa at 37.7°C / 8.7 mmHg

at 37.7°C

Relative Density

0.79

Solubility

Insoluble in water.[5] Soluble in

alcohol.[5]

Hazard Identification and Classification

Propylcyclohexane is classified as a flammable liquid and may be fatal if swallowed and

enters the airways. It is crucial to understand and respect these hazards to prevent accidents.

o GHS Classification: Flammable Liquid, Category 3.[1][3]

» Signal Word: Danger

e Hazard Statements:

o H226: Flammable liquid and vapor.[1]

© 2025 BenchChem. All rights reserved.

2/10

Tech Support


https://pubchem.ncbi.nlm.nih.gov/compound/Propylcyclohexane
https://pubchem.ncbi.nlm.nih.gov/compound/Propylcyclohexane
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB2401456.htm
https://www.sigmaaldrich.com/US/en/product/aldrich/111856
https://www.zoro.com/static/cms/enhanced_pdf/ZQ_7nGhknp.PDF
https://www.zoro.com/static/cms/enhanced_pdf/ZQ_7nGhknp.PDF
https://www.zoro.com/static/cms/enhanced_pdf/ZQ_7nGhknp.PDF
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB2401456.htm
https://www.thegoodscentscompany.com/data/rw1279121.html
https://www.thegoodscentscompany.com/data/rw1279121.html
https://www.benchchem.com/product/b167486?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/Propylcyclohexane
https://www.sigmaaldrich.com/US/en/product/aldrich/111856
https://pubchem.ncbi.nlm.nih.gov/compound/Propylcyclohexane
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b167486?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

o H304: May be fatal if swallowed and enters airways.

e Primary Hazards: The main risks associated with propylcyclohexane are its flammability
and the potential for severe lung damage if aspirated into the lungs.[1] It may also cause
irritation.[6]

Personal Protective Equipment (PPE)

The use of appropriate Personal Protective Equipment is mandatory to prevent exposure
through inhalation, skin contact, and eye contact. The following diagram outlines the
recommended PPE for handling propylcyclohexane.

Recommended PPE for Propylcyclohexane

Respiratory Protection |—>

Recommended | Skin and Body Protection |—>| Impervious protective clothing and boots
Mandatory

»

»| Eye Protection Safety goggles or a face-shield

——AsNeeded—> Half or full facepiece respirator, SCBA, or supplied air respirator

Propylcyclohexane Handling

Impervious gloves (Nitrile, Neoprene, or Butyl rubber)

Mandatory

Click to download full resolution via product page
Caption: Recommended Personal Protective Equipment for handling propylcyclohexane.

o Eye Protection: Safety goggles are required. A face shield should be used if there is a splash
hazard.
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e Hand Protection: Wear impervious gloves, such as nitrile, neoprene, or butyl rubber, to
prevent skin contact.[7]

» Skin and Body Protection: Impervious protective clothing and boots should be worn as
needed to prevent skin exposure.

» Respiratory Protection: If engineering controls are insufficient or in case of a spill, use a
NIOSH-approved respirator.[8] Options include a half or full facepiece respirator with an
appropriate cartridge, a self-contained breathing apparatus (SCBA), or a supplied-air
respirator.

Safe Handling and Storage

Proper handling and storage practices are essential to minimize the risk of fire, explosion, and
exposure.

Handling:

o Work in a well-ventilated area, preferably under a chemical fume hood.[9]
o Keep away from open flames, hot surfaces, and all sources of ignition.[10]
e Use only non-sparking tools and explosion-proof equipment.[9]

o Take precautionary measures against static discharge.[9]

e Avoid contact with skin, eyes, and clothing.

e Do not breathe vapors or mists.[9]

e Wash hands thoroughly after handling.

Storage:

» Store in a cool, dry, and well-ventilated area away from incompatible materials such as
oxidizing agents.[8]

» Keep containers tightly closed and upright to prevent leakage.[10]
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» Store in a designated, labeled area, such as a chemical storage cabinet for flammable
liquids.[8]

e The recommended storage temperature is between 15-25°C.[8]

Emergency Procedures

In the event of an emergency, prompt and appropriate action is crucial.

First Aid Measures

 Inhalation: Remove the individual to fresh air and keep them at rest in a comfortable position
for breathing. If the person is not breathing, perform artificial respiration.[4][11] Seek medical
attention if you feel unwell.

o Skin Contact: Immediately remove all contaminated clothing. Rinse the affected skin with
plenty of water. If skin irritation occurs, seek medical attention.

o Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses if
present and easy to do. Continue rinsing. If eye irritation persists, get medical advice.

» Ingestion: Immediately call a poison center or doctor. Do NOT induce vomiting due to the risk
of aspiration. If vomiting occurs, keep the head low so that vomit will not re-enter the lungs.

[4]

Fire-Fighting Measures

o Suitable Extinguishing Media: Use dry chemical, carbon dioxide (COZ2), alcohol-resistant
foam, or dry sand.[9][12] Water may be ineffective in extinguishing the fire but can be used to
cool fire-exposed containers.[12]

o Specific Hazards: Propylcyclohexane is a flammable liquid that can form explosive
mixtures with air. Vapors are heavier than air and may travel to a source of ignition and flash
back.[12] Containers may explode when heated.[9][12]

o Protective Equipment for Firefighters: Firefighters should wear a self-contained breathing
apparatus (SCBA) and full protective clothing.[13][14]
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Accidental Release Measures

In the event of a spill, follow a structured response to contain and clean up the material safely.
The following workflow illustrates the key steps.

© 2025 BenchChem. All rights reserved. 6/10 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b167486?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory

Check Availability & Pricing

Spill Detected

Contain spill with bunding
or inert material

Absorb with dry sand or
inert absorbent

Collect into a sealed container
using spark-proof tools

Decontaminate Area

Click to download full resolution via product page

Caption: Logical workflow for handling a propylcyclohexane spill.
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e Personal Precautions: Evacuate unnecessary personnel and ensure the area is well-
ventilated.[10] Remove all sources of ignition. Wear appropriate personal protective
equipment as outlined in Section 3.

o Environmental Precautions: Prevent the product from entering drains or waterways.

o Containment and Cleaning: For small spills, absorb the material with dry sand or another
non-combustible inert absorbent. For large spills, create a dike to contain the material.
Collect the absorbed material using spark-proof tools and place it into a sealed, airtight
container for disposal in accordance with local regulations.

Toxicological Information

While comprehensive toxicological data for propylcyclohexane is not readily available in the
searched resources, it is known to be a neurotoxin that can cause acute solvent syndrome.[1]
[6] The primary acute health effect of concern is the risk of aspiration into the lungs if
swallowed, which can be fatal. It may also cause skin and eye irritation.[6] There is no
information available on chronic exposure effects.[4]

Experimental Protocols

Detailed, step-by-step experimental protocols for toxicological or flammability testing of
propylcyclohexane were not found within the scope of the safety-focused literature search.
Such protocols are typically highly specific to the type of analysis being performed (e.g., acute
oral toxicity, flash point determination) and are often based on standardized guidelines from
organizations such as the OECD or ASTM. For conducting such tests, it is imperative to consult
the specific, relevant testing guidelines and to have them performed by trained professionals in
a facility equipped for such studies.

Disposal Considerations

Dispose of propylcyclohexane and any contaminated materials in accordance with all
applicable federal, state, and local environmental regulations. Waste material should be
handled by a licensed waste disposal company. Do not allow the chemical to enter drains or
the environment.
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This guide is intended to provide essential safety information for the handling of
propylcyclohexane. It is not exhaustive, and users should always consult the most current
Safety Data Sheet (SDS) for this chemical before use. All laboratory personnel must be
thoroughly trained on the hazards and safe handling procedures for this and all other chemicals
they work with.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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